Titanium, tris(3-aminophenolato-.kappa.O)2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butanolato-.kappa.O

• CAS No.: 107525-86-0
• Molecular Formula: C30H39N3O6Ti
• Molecular Weight: 585.5 g/mol
• IUPAC Name: 3-aminophenolate;2,2-bis(prop-2-enoxymethyl)butan-1-olate;titanium(4+)
• InChI: InChI=1S/C12H21O3.3C6H7NO.Ti/c1-4-7-14-10-12(6-3,9-13)11-15-8-5-2;3*7-5-2-1-3-6(8)4-5;/h4-5H,1-2,6-11H2,3H3;3*1-4,8H,7H2;/q-1;;;;+4/p-3
• InChI Key: RUJFFQKEGVXJKJ-UHFFFAOYSA-K
• SMILES: CCC(CO)(COCC=C)COCC=C.C1=CC(=CC(=C1)O)N.C1=CC(=CC(=C1)O)N.C1=CC(=CC(=C1)O)N.[Ti]
• Canonical SMILES: CCC(C[O-])(COCC=C)COCC=C.C1=CC(=CC(=C1)[O-])N.C1=CC(=CC(=C1)[O-])N.C1=CC(=CC(=C1)[O-])N.[Ti+4]

Description

Titanium, tris(3-aminophenolato-.kappa.O)2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butanolato-.kappa.O is a useful research compound. Its molecular formula is C30H39N3O6Ti and its molecular weight is 585.5 g/mol. The purity is usually 95%.
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Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions, leading to the formation of titanium dioxide and other by-products.

Reduction: Reduction reactions can modify the oxidation state of titanium, affecting the compound’s reactivity and properties.

Substitution: The compound can participate in substitution reactions where ligands are replaced by other functional groups, altering its chemical behavior. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various organic ligands for substitution reactions[][1].

Scientific Research Applications

Titanium, tris(3-aminophenolato-.kappa.O)2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butanolato-.kappa.O has a wide range of applications in scientific research:

Chemistry: It is used as a catalyst in polymerization reactions, improving the properties of polymers.

Biology: The compound’s ability to interact with biological molecules makes it useful in biochemical research, particularly in studying enzyme interactions and protein modifications.

Medicine: Its potential as a drug delivery agent is being explored, leveraging its ability to form stable complexes with various pharmaceuticals.

Industry: It is employed in the production of high-performance materials, coatings, and adhesives, enhancing their mechanical and chemical properties[][1].

Comparison with Similar Compounds

Compared to other organotitanium compounds, Titanium, tris(3-aminophenolato-.kappa.O)2,2-bis(2-propenyloxy-.kappa.O)methyl-1-butanolato-.kappa.O stands out due to its unique combination of ligands, which confer specific reactivity and stability. Similar compounds include:

Titanium tetraisopropoxide: Used in similar applications but with different reactivity due to its isopropoxide ligands.

Titanium tetrabutoxide: Another common titanium compound with distinct properties and uses.

Titanium(IV) oxide: Widely used in pigments and as a photocatalyst, but with different chemical behavior due to its oxide form[][1].